Cas no 50591-66-7 (1-(2-Nitrobenzyl)piperidine)
1-(2-Nitrobenzyl)piperidine structure
Product Name:1-(2-Nitrobenzyl)piperidine
CAS No:50591-66-7
MF:C12H16N2O2
MW:220.267642974854
CID:2184948
PubChem ID:418765
Update Time:2025-04-21
1-(2-Nitrobenzyl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 1-(2-Nitrobenzyl)piperidine
- DB-258723
- SCHEMBL14351628
- 50591-66-7
-
- Inchi: 1S/C12H16N2O2/c15-14(16)12-7-3-2-6-11(12)10-13-8-4-1-5-9-13/h2-3,6-7H,1,4-5,8-10H2
- InChI Key: QKNUYACRZCAJKF-UHFFFAOYSA-N
- SMILES: [O-][N+](C1C=CC=CC=1CN1CCCCC1)=O
Computed Properties
- Exact Mass: 220.121177757Da
- Monoisotopic Mass: 220.121177757Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 234
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 49.1Ų
1-(2-Nitrobenzyl)piperidine Related Literature
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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Xu Jie,Deng Xu,Weili Wei RSC Adv., 2019,9, 29149-29153
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
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